Cas no 1206825-03-7 (4-Chloroimidazo[2,1-f][1,2,4]triazine)

• Product Name: 4-Chloroimidazo[2,1-f][1,2,4]triazine
• CAS No: 1206825-03-7
• MF: C₅H₃ClN₄
• MW: 154.557118654251
• MDL: MFCD19707604
• CID: 820380
• PubChem ID: 45789735
• Update Time: 2025-06-09

4-Chloroimidazo[2,1-f][1,2,4]triazine Chemical and Physical Properties

Names and Identifiers

• 4-Chloroimidazo[2,1-f][1,2,4]triazine
• 4-Chloro-imidazo[2,1-f][1,2,4]triazine
• 4-Chloroimidazo[1,2-f][1,2,4]triazine
• FNGVVEJUMKPTSK-UHFFFAOYSA-N
• PB21022
• AK130328
• Z2863
• AMY25874
• BCP33697
• DTXSID90671985
• CS-W007234
• EN300-4252099
• 4-Chloroimidazo[2 pound not1-f][1 pound not2 pound not4]triazine
• MFCD19707604
• DS-6646
• 1206825-03-7
• Z1263714595
• AKOS016013996
• SCHEMBL179552

• MDL： MFCD19707604
• Inchi： 1S/C5H3ClN4/c6-4-5-7-1-2-10(5)9-3-8-4/h1-3H
• InChI Key： FNGVVEJUMKPTSK-UHFFFAOYSA-N
• SMILES： ClC1C2=NC=CN2N=CN=1

Computed Properties

• Exact Mass: 154.0046238 g/mol
• Monoisotopic Mass: 154.0046238 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.1
• Molecular Weight: 154.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,2,4-triazines

Additional information on 4-Chloroimidazo[2,1-f][1,2,4]triazine

4-Chloroimidazo[2,1-f][1,2,4]triazine (CAS No. 1206825-03-7): An Overview of a Promising Heterocyclic Compound

4-Chloroimidazo[2,1-f][1,2,4]triazine (CAS No. 1206825-03-7) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazotriazines, which are known for their diverse biological activities and therapeutic potential.

The 4-chloro substitution on the imidazotriazine ring imparts specific chemical and biological properties to this compound. The presence of the chlorine atom at the 4-position enhances the compound's reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the chlorine substitution can influence the compound's pharmacokinetic properties, such as solubility and lipophilicity, which are crucial for drug development.

Recent studies have explored the potential of 4-Chloroimidazo[2,1-f][1,2,4]triazine in various therapeutic areas. One notable application is its use as an antitumor agent. Research published in the *Journal of Medicinal Chemistry* has shown that 4-Chloroimidazo[2,1-f][1,2,4]triazine derivatives exhibit potent cytotoxic activity against a range of cancer cell lines. The mechanism of action involves the inhibition of key enzymes involved in DNA replication and repair, leading to cell cycle arrest and apoptosis.

Another area of interest is the use of 4-Chloroimidazo[2,1-f][1,2,4]triazine in the development of antiviral agents. Studies have demonstrated that certain derivatives of this compound can effectively inhibit viral replication by targeting specific viral enzymes. For instance, a study published in *Antiviral Research* reported that a 4-Chloroimidazo[2,1-f][1,2,4]triazine derivative showed promising activity against herpes simplex virus (HSV) and human immunodeficiency virus (HIV).

In addition to its therapeutic applications, 4-Chloroimidazo[2,1-f][1,2,4]triazine has also been investigated for its potential as a fluorescent probe. The unique electronic structure of this compound allows it to emit light when excited by specific wavelengths. This property makes it useful in bioimaging and sensing applications. A recent study published in *Analytical Chemistry* demonstrated that 4-Chloroimidazo[2,1-f][1,2,4]triazine-based probes could be used to detect specific biomolecules with high sensitivity and selectivity.

The synthesis of 4-Chloroimidazo[2,1-f][1,2,4]triazine typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the condensation of an appropriate amine with a triazine derivative followed by chlorination at the 4-position. The choice of reagents and reaction conditions can significantly affect the yield and purity of the final product. Recent advancements in synthetic methods have led to more efficient and environmentally friendly processes for producing 4-Chloroimidazo[2,1-f][1,2,4]triazine.

The safety profile of 4-Chloroimidazo[2,1-f][1,2,4]triazine is an important consideration for its practical applications. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive safety assessments are necessary to ensure its safe use in various applications.

In conclusion, 4-Chloroimidazo[2,1-f][1,2,4]triazine (CAS No. 1206825-03-7) is a versatile heterocyclic compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable candidate for further investigation and development. As research continues to advance our understanding of this compound's mechanisms and applications, it is likely to play an increasingly important role in the discovery and development of new therapeutic agents.